Cas no 942010-90-4 (3-5-(azepane-1-carbonyl)-4-methyl-1,3-thiazol-2-yl-1-(3-chlorophenyl)urea)

• Product Name: 3-5-(azepane-1-carbonyl)-4-methyl-1,3-thiazol-2-yl-1-(3-chlorophenyl)urea
• CAS No: 942010-90-4
• MF: C₁₈H₂₁ClN₄O₂S
• MW: 392.902941465378
• CID: 6472338
• Update Time: 2025-05-19

3-5-(azepane-1-carbonyl)-4-methyl-1,3-thiazol-2-yl-1-(3-chlorophenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-5-(azepane-1-carbonyl)-4-methyl-1,3-thiazol-2-yl-1-(3-chlorophenyl)urea
• 1-[5-(azepane-1-carbonyl)-4-methyl-1,3-thiazol-2-yl]-3-(3-chlorophenyl)urea

• Inchi： 1S/C18H21ClN4O2S/c1-12-15(16(24)23-9-4-2-3-5-10-23)26-18(20-12)22-17(25)21-14-8-6-7-13(19)11-14/h6-8,11H,2-5,9-10H2,1H3,(H2,20,21,22,25)
• InChI Key： YCVDILNHKKXJCE-UHFFFAOYSA-N
• SMILES： N(C1=NC(C)=C(C(N2CCCCCC2)=O)S1)C(NC1=CC=CC(Cl)=C1)=O

Additional information on 3-5-(azepane-1-carbonyl)-4-methyl-1,3-thiazol-2-yl-1-(3-chlorophenyl)urea

Recent Advances in the Study of 3-5-(azepane-1-carbonyl)-4-methyl-1,3-thiazol-2-yl-1-(3-chlorophenyl)urea (CAS: 942010-90-4)

The compound 3-5-(azepane-1-carbonyl)-4-methyl-1,3-thiazol-2-yl-1-(3-chlorophenyl)urea (CAS: 942010-90-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thiazole-based urea derivative has been investigated for its unique pharmacological properties, particularly in the context of kinase inhibition and targeted therapy. Recent studies have focused on elucidating its mechanism of action, optimizing its chemical structure for enhanced efficacy, and evaluating its safety profile in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific protein kinases involved in cell proliferation and survival pathways. Structural analysis reveals that the azepane-1-carbonyl moiety and the 3-chlorophenyl group play critical roles in binding to the kinase active site, while the thiazole ring contributes to the compound's stability and bioavailability. Computational docking studies have further supported these observations, providing insights into potential modifications to improve binding affinity and selectivity.

In vitro studies have demonstrated promising results, with the compound showing potent inhibitory activity against a range of cancer cell lines. Notably, it exhibits low cytotoxicity against normal cells, suggesting a favorable therapeutic window. Mechanistic studies indicate that the compound induces apoptosis and cell cycle arrest, likely through the modulation of key signaling pathways such as PI3K/AKT and MAPK. These findings position 3-5-(azepane-1-carbonyl)-4-methyl-1,3-thiazol-2-yl-1-(3-chlorophenyl)urea as a potential candidate for further development in oncology.

Pharmacokinetic studies in animal models have also been conducted to assess the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data indicate good oral bioavailability and a reasonable half-life, although further optimization may be required to enhance its metabolic stability. Toxicological evaluations have shown no significant adverse effects at therapeutic doses, supporting its potential for clinical translation.

Looking ahead, researchers are exploring the possibility of combining this compound with other therapeutic agents to enhance its efficacy and overcome potential resistance mechanisms. Additionally, efforts are underway to develop more efficient synthetic routes for large-scale production, which will be crucial for advancing the compound into clinical trials. The ongoing research on 3-5-(azepane-1-carbonyl)-4-methyl-1,3-thiazol-2-yl-1-(3-chlorophenyl)urea underscores its potential as a valuable addition to the arsenal of targeted therapies in chemical biology and medicine.